2'-Hydroxy-4,4',6'-trimethoxychalcone

• CAS No.: 3420-72-2
• Product Name: 2'-Hydroxy-4,4',6'-trimethoxychalcone
• Molecular Formula: C18H18O5
• Molecular Weight: 314.3 g/mol
• IUPAC Name: (E)-1-(2-hydroxy-4,6-dimethoxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
• Standard InChI: InChI=1S/C18H18O5/c1-21-13-7-4-12(5-8-13)6-9-15(19)18-16(20)10-14(22-2)11-17(18)23-3/h4-11,20H,1-3H3/b9-6+
• Standard InChIKey: CGIBCVBDFUTMPT-RMKNXTFCSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C/C(=O)C2=C(C=C(C=C2OC)OC)O
• SMILES: COC1=CC=C(C=C1)C=CC(=O)C2=C(C=C(C=C2OC)OC)O
• Canonical SMILES: COC1=CC=C(C=C1)C=CC(=O)C2=C(C=C(C=C2OC)OC)O
• Melting Point: 113°C
• Physical Description: Solid
• Description: 2'-Hydroxy-4, 4', 6'-trimethoxychalcone, also known as flavokavin a, belongs to the class of organic compounds known as 2'-hydroxychalcones. These are organic compounds containing chalcone skeleton that carries a hydroxyl group at the 2'-position. 2'-Hydroxy-4, 4', 6'-trimethoxychalcone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2'-hydroxy-4, 4', 6'-trimethoxychalcone is primarily located in the membrane (predicted from logP). Outside of the human body, 2'-hydroxy-4, 4', 6'-trimethoxychalcone can be found in beverages. This makes 2'-hydroxy-4, 4', 6'-trimethoxychalcone a potential biomarker for the consumption of this food product.
• Synonyms: flavokavin A; flavokawain A
• PubChem Compound: 5355469
• Last Modified: Nov 11 2021